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Introduction: Castalagin is a prominent ellagitannin found in chestnut wood (Castanea sativa),

a type of hydrolyzable tannin.[1][2] It is a diastereomer of vescalagin and, together, they are the

most abundant ellagitannins in chestnut wood.[1][3] Castalagin and its related compounds are

of significant interest to researchers due to their various biological activities, including

antioxidant, anticarcinogenic, and antimicrobial properties.[3][4] Furthermore, castalagin has

been identified as a dual inhibitor of PARP1 and DNA topoisomerase II, highlighting its potential

in cancer chemotherapy.[5][6] These application notes provide detailed protocols for the

extraction and purification of castalagin from chestnut wood for research and drug

development purposes.

I. Extraction of Castalagin from Chestnut Wood
The extraction of castalagin from chestnut wood can be achieved through several methods,

ranging from conventional solvent extraction to more advanced, sustainable techniques. The

choice of method often depends on the desired scale, yield, purity, and available equipment.

A. Hot Water Extraction (Green Method)
Hot water extraction is a simple, environmentally friendly, and effective method for obtaining

tannins from chestnut wood.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1583131?utm_src=pdf-interest
https://www.benchchem.com/product/b1583131?utm_src=pdf-body
https://en.wikipedia.org/wiki/Castalagin
https://pubs.acs.org/doi/abs/10.1021/acsfoodscitech.3c00272
https://en.wikipedia.org/wiki/Castalagin
https://www.mdpi.com/2076-3417/13/4/2494
https://www.benchchem.com/product/b1583131?utm_src=pdf-body
https://www.mdpi.com/2076-3417/13/4/2494
https://pubmed.ncbi.nlm.nih.gov/39274862/
https://www.benchchem.com/product/b1583131?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29928967/
https://www.researchgate.net/publication/325864779_Castalagin_and_vescalagin_purified_from_leaves_of_Syzygium_samarangense_Blume_Merrill_LM_Perry_Dual_inhibitory_activity_against_PARP1_and_DNA_topoisomerase_II
https://www.benchchem.com/product/b1583131?utm_src=pdf-body
https://www.benchchem.com/product/b1583131?utm_src=pdf-body
https://www.benchchem.com/product/b1583131?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acsfoodscitech.3c00272
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Preparation of Chestnut Wood:

Obtain chestnut wood chips or sawdust. For laboratory scale, a particle size of

approximately 1 mm is suitable, while for larger scales, chips of 2-3 cm can be used.[7]

Ensure the wood is dry before extraction.

Extraction Procedure (Laboratory Scale):

Weigh 100 g of chestnut wood chips.[8]

Place the wood chips in a suitable vessel and add distilled water at a wood-to-water ratio

of 1:10 or 1:15 (w/v).[8]

Heat the mixture to 100°C while stirring continuously.[2][8]

Maintain the extraction for a total of 90 minutes.[8]

After extraction, separate the solid wood material from the liquid extract by filtration.

The resulting aqueous solution is the crude castalagin extract.

Scale-Up Considerations:

For semi-industrial scale, an autoclave can be used with a pressure of 1.5-2 bar to

maintain the temperature at 100°C.[8]

B. Subcritical Water Extraction (Advanced Green
Method)
Subcritical water extraction, also known as pressurized hot water extraction, offers a

sustainable and efficient alternative, yielding high tannin recovery.[3][9]

Protocol:

Preparation of Chestnut Wood:
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Use finely milled chestnut wood sawdust (approx. 1 mm) for optimal extraction.[7]

Sequential Extraction Procedure:

Step 1 (Tannin-Rich Fraction):

Place the chestnut wood powder in a microwave-assisted subcritical water extraction

system.

Perform the first extraction at 100°C for 10 minutes. This step recovers approximately

88% of the tannins.[3][9]

Collect the extract.

Step 2 (Monomeric Polyphenol-Rich Fraction):

Re-extract the same wood material at 150°C for 15 minutes. This second step recovers

a fraction richer in monomeric polyphenols.[3]

Post-Extraction:

Cool down the extracts and filter to remove solid residues.

The extract from Step 1 is enriched in hydrolyzable tannins, including castalagin.

C. Solvent-Based Extraction Methods
Organic solvents, often mixed with water, can also be used for extraction. Acetone-water

mixtures have been shown to be particularly effective.[10]

Protocol (Ultrasonic Extraction):

Preparation of Chestnut Wood:

Use dried and powdered chestnut wood.

Extraction Procedure:
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Suspend the wood powder in a solvent system. An acetone-water mixture (e.g., 70%

acetone) is highly effective for ellagitannin recovery.[10]

Place the suspension in an ultrasonic bath.

Perform the extraction at a controlled temperature, for example, 40°C.[10]

After extraction, centrifuge the mixture to pellet the wood solids and decant the

supernatant.

The supernatant is the crude extract.

Summary of Extraction Methods and Yields
Extraction

Method
Solvent

Temperature

(°C)

Key

Parameters

Reported

Yield/Observ

ation

Reference

Hot Water

Extraction
Water 100

Wood-to-

water ratio:

1:10 to 1:15

Total tannins:

19.6-25.6%

of dry extract

[2]

Subcritical

Water
Water 100 (Step 1)

Sequential

extraction, 10

min

Recovers

~88% of

tannins in the

first step

[3][9]

Ultrasonic

Extraction

Acetone +

Water
40 -

Highest

recovery of

castalagin

with Acetone

+ H₂O

[10]

Supercritical

CO₂

CO₂ +

(Acetone +

Water)

40
Co-solvent

system

Highest

recovery of

castalagin

(34.66 mg/g)

[10]

Soxhlet

Extraction

Acetone +

Water
Boiling point -

High yield of

castalagin
[10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11397544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397544/
https://pubs.acs.org/doi/abs/10.1021/acsfoodscitech.3c00272
https://www.mdpi.com/2076-3417/13/4/2494
https://iris.unito.it/handle/2318/1902792
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397544/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Purification of Castalagin
The crude extracts obtained from the above methods contain a mixture of compounds. Further

purification is necessary to isolate castalagin.

A. Membrane Filtration
Membrane filtration is a scalable technology used to fractionate the crude extract based on

molecular size.[3][9]

Protocol:

Ultrafiltration (UF):

Pass the crude aqueous extract through an ultrafiltration membrane system. This step is

effective for separating high molecular weight tannins from smaller molecules like

monomeric polyphenols.

The retentate (the fraction retained by the membrane) will be enriched in tannins, including

castalagin.

Nanofiltration (NF):

Further process the UF retentate or the initial crude extract using a nanofiltration

membrane.

Nanofiltration can further concentrate the tannin fraction. One study achieved over 98%

tannin content in the concentrated fraction.[3][9]

Final Product Preparation:

The purified and concentrated tannin solution can be lyophilized or spray-dried to obtain a

stable powder.[3]

B. Chromatographic Purification (General Protocol)
For obtaining high-purity castalagin for analytical standards or specific bioassays,

chromatographic methods are employed.
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Protocol:

Column Chromatography:

Stationary Phase: Use a reversed-phase silica gel (e.g., C18) column, which is suitable for

separating polar compounds like tannins.

Mobile Phase: Employ a gradient elution system. A common system consists of two

solvents:

Solvent A: Water with a small amount of acid (e.g., 0.05% formic acid) to improve peak

shape.[11]

Solvent B: Acetonitrile or methanol.[11]

Elution: Start with a high concentration of Solvent A and gradually increase the

concentration of Solvent B to elute compounds with increasing hydrophobicity.

Fraction Collection: Collect fractions as they elute from the column.

Fraction Analysis:

Analyze the collected fractions using High-Performance Liquid Chromatography (HPLC) to

identify those containing castalagin.

Final Purification:

Pool the castalagin-rich fractions and remove the solvent under reduced pressure (e.g.,

using a rotary evaporator).

The resulting solid can be further purified by re-crystallization or lyophilization to yield

high-purity castalagin.

III. Quantification and Characterization
The concentration and purity of castalagin in the extracts and purified fractions are typically

determined using the following analytical techniques:
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High-Performance Liquid Chromatography with Diode Array Detector (HPLC-DAD): This is

the standard method for quantifying castalagin. A C18 column is commonly used, and

detection is typically performed at around 280 nm.[12][13]

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is used for the

identification and confirmation of castalagin based on its mass-to-charge ratio.[3][7]

IV. Visualized Workflows and Relationships
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General Workflow for Castalagin Extraction and Purification
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Chemical Relationships of Castalagin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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